Light-driven biocatalytic oxidation
Chemical Science Pub Date: 2022-09-30 DOI: 10.1039/D2SC03483B
Abstract
Enzymes are the catalyst of choice for highly selective reactions, offering nature-inspired approaches for sustainable chemical synthesis. Oxidative enzymes (e.g., monooxygenases, peroxygenases, oxidases, or dehydrogenases) catalyze a variety of enantioselective oxyfunctionalization and dehydrogenation reactions under mild conditions. To sustain the catalytic cycles of these enzymes, constant supply with or withdrawal of reducing equivalents (electrons) is required. Being redox by nature, photocatalysis appears a ‘natural choice’ to accomplish the electron-relay role, and many photoenzymatic oxidation reactions have been developed in the past years. In this contribution, we critically summarize the current developments in photoredoxbiocatalysis, highlight some promising concepts but also discuss the current limitations.
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Journal Name：Chemical Science
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